Cas no 603067-06-7 ( )

• Product name: &nbsp
• CAS No: 603067-06-7
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 951610
• PubChem ID: 45076201

  Chemical and Physical Properties

Names and Identifiers

• 5H-Isoxazolo[5,4-b]azepine,3-(2-benzofuranyl)-6,7,8,8a-tetrahydro-(9CI)
• 603067-06-7
• 3-(1-benzo[b]furan-2-yl)-6,7,8,8a-tetrahydro-5H-[1,2]oxazolo[5,4-b]azepine
•  

• Inchi： InChI=1S/C15H14N2O2/c1-2-7-12-10(5-1)9-13(18-12)14-11-6-3-4-8-16-15(11)19-17-14/h1-2,5-7,9,15-16H,3-4,8H2
• InChI Key： JNPYVXXNWQQPBY-UHFFFAOYSA-N
• SMILES： C1CC=C2C(NC1)ON=C2C3=CC4=CC=CC=C4O3

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.8Ų